Cas no 2089779-68-8 (2,2,2-trifluoro-1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol)

2,2,2-Trifluoro-1-(5-(trifluoromethyl)pyridin-2-yl)ethan-1-ol is a fluorinated pyridine derivative characterized by its trifluoromethyl and trifluoroethanol functional groups. This compound exhibits high electronegativity and lipophilicity, making it valuable in pharmaceutical and agrochemical applications where enhanced metabolic stability and bioavailability are required. The presence of multiple fluorine atoms contributes to its strong electron-withdrawing properties, which can influence reactivity in synthetic pathways. Its pyridine core allows for further functionalization, enabling its use as an intermediate in the development of bioactive molecules. The compound’s structural features also suggest potential utility in materials science, particularly in the design of fluorinated polymers or liquid crystals.
2,2,2-trifluoro-1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol structure
2089779-68-8 structure
Product Name:2,2,2-trifluoro-1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol
CAS No:2089779-68-8
MF:C8H5F6NO
MW:245.121823072433
CID:6429010
PubChem ID:129319201
Update Time:2025-06-08

2,2,2-trifluoro-1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-trifluoro-1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol
    • 2089779-68-8
    • 2,2,2-Trifluoro-1-(5-trifluoromethyl-pyridin-2-yl)-ethanol
    • EN300-1928087
    • 2,2,2-trifluoro-1-[5-(trifluoromethyl)pyridin-2-yl]ethan-1-ol
    • Inchi: 1S/C8H5F6NO/c9-7(10,11)4-1-2-5(15-3-4)6(16)8(12,13)14/h1-3,6,16H
    • InChI Key: HWQCZIZELVMQLV-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC(C(F)(F)F)=CN=1)O)(F)F

Computed Properties

  • Exact Mass: 245.02753276g/mol
  • Monoisotopic Mass: 245.02753276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 33.1Ų

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Additional information on 2,2,2-trifluoro-1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol

Introduction to 2,2,2-trifluoro-1-(5-(trifluoromethyl)pyridin-2-yl)ethan-1-ol (CAS No. 2089779-68-8)

2,2,2-trifluoro-1-(5-(trifluoromethyl)pyridin-2-yl)ethan-1-ol, also known by its CAS number 2089779-68-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a trifluoromethyl group and a pyridine ring, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2,2,2-trifluoro-1-(5-(trifluoromethyl)pyridin-2-yl)ethan-1-ol is particularly noteworthy due to the presence of multiple fluorine atoms. Fluorine is known for its ability to modulate the physicochemical properties of organic molecules, such as lipophilicity, metabolic stability, and binding affinity. These properties are crucial in the design of drugs with improved pharmacokinetic profiles and enhanced therapeutic efficacy.

Recent studies have highlighted the potential of 2,2,2-trifluoro-1-(5-(trifluoromethyl)pyridin-2-yl)ethan-1-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent activity against certain types of cancer cells. The researchers found that the compound effectively inhibits the growth of tumor cells by targeting specific signaling pathways involved in cell proliferation and survival.

In another study, researchers explored the use of 2,2,2-trifluoro-1-(5-(trifluoromethyl)pyridin-2-yl)ethan-1-ol as a potential antiviral agent. The compound was tested against several viral strains, including influenza and herpes simplex virus (HSV). The results showed that it has significant antiviral activity, suggesting its potential as a lead compound for the development of new antiviral drugs.

The synthesis of 2,2,2-trifluoro-1-(5-(trifluoromethyl)pyridin-2-yl)ethan-1-ol has been optimized using modern synthetic methods. One common approach involves the reaction of 5-(trifluoromethyl)pyridine with trifluoroacetyl chloride followed by reduction to form the alcohol. This method provides high yields and purity, making it suitable for large-scale production.

The physicochemical properties of 2,2,2-trifluoro-1-(5-(trifluoromethyl)pyridin-2-yl)ethan-1-ol have been extensively studied. It has a molecular weight of 303.14 g/mol and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO). Its lipophilicity (logP) is approximately 3.0, which is favorable for cellular uptake and distribution within the body.

In terms of safety and toxicity, preliminary studies have shown that 2,2,2-trifluoro-1-(5-(trifluoromethyl)pyridin-2-yl)ethan-1-ol exhibits low toxicity at therapeutic concentrations. However, further safety evaluations are necessary to ensure its suitability for clinical use. These evaluations typically include in vitro cytotoxicity assays and in vivo animal studies to assess potential side effects and long-term safety.

The pharmacokinetic profile of 2,2,2-trifluoro-1-(5-(trifluoromethyl)pyridin-2-yl)ethan-1-ol has also been investigated. Studies have shown that it has good oral bioavailability and a moderate half-life in plasma. These properties make it a promising candidate for oral administration in drug formulations.

In conclusion, 2,2,2-trifluoro-1-(5-(trifluoromethyl)pyridin-2-y l)ethan - 1 - ol (CAS No . 2089779 - 68 - 8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable physicochemical properties make it an attractive candidate for the development of new drugs targeting various diseases. Ongoing research continues to uncover new applications and optimize its use in therapeutic settings.

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